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Abstract
Fulminic acid (HCNO), a metastable isomer of isocyanic acid (HNCO), has been a subject of

significant interest in astrochemistry since its first confirmed detection in the interstellar medium

(ISM). This technical guide provides a comprehensive overview of the spectroscopic methods

employed for the identification of HCNO in various interstellar environments. It details the

observational instrumentation, specific rotational transitions targeted, and the analytical

techniques used to determine its abundance and distribution. This document summarizes key

quantitative data from pivotal studies, outlines the experimental protocols for its detection, and

presents logical workflows through diagrammatic representations to serve as a resource for

researchers in astrochemistry, molecular spectroscopy, and related fields.

Introduction
The interstellar medium is a rich reservoir of molecular diversity, hosting a variety of species

that are fundamental to our understanding of cosmic chemical evolution. Among these, the

isomers of the [H, C, N, O] system are of particular interest due to their roles in the formation of

more complex organic molecules. Fulminic acid (HCNO) is one such isomer, existing at a

higher energy state than its more stable counterpart, isocyanic acid (HNCO). The detection and

characterization of HCNO provide crucial insights into the kinetic and thermodynamic

conditions prevailing in interstellar clouds.[1]

The first definitive detection of fulminic acid in space was a significant milestone, confirming

its presence in cold, dense environments.[2][3] Subsequent observations have expanded our
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knowledge of its distribution and have led to detailed studies of the abundance ratios of HNCO

isomers, offering a valuable probe into the underlying chemical formation and destruction

pathways.[1][4] This guide synthesizes the methodologies and findings from these seminal

works.

Observational and Experimental Protocols
The identification of HCNO in the interstellar medium relies on the detection of its characteristic

rotational transitions at millimeter wavelengths. This section details the common experimental

setup and observational procedures.

Instrumentation
The primary instrument utilized for the majority of HCNO detections has been the IRAM 30-

meter telescope located at Pico Veleta, Spain.[1][5] This single-dish radio telescope is

equipped with sensitive heterodyne receivers, such as the Eight Mixer Receiver (EMIR), which

cover a wide range of frequencies in the millimeter and sub-millimeter domains. The high

spectral resolution of the associated spectrometers is crucial for resolving the narrow linewidths

of molecular transitions in cold interstellar clouds.

Observational Procedure
The standard observational technique employed is position switching. This involves alternately

pointing the telescope at the target source and a nearby "off-source" position that is devoid of

detectable emission. This process allows for the subtraction of atmospheric and instrumental

background noise, resulting in a clean spectrum of the astronomical source. Integration times

are typically on the order of hours per source and transition to achieve a sufficient signal-to-

noise ratio for detecting these weak signals.[4]

Data Reduction and Analysis
The raw observational data are processed using specialized software packages like the

GILDAS/CLASS software suite. The reduction process involves calibration of the intensity

scale, baseline subtraction, and averaging of individual spectra. The identification of a

molecular line is confirmed by matching the observed frequency with the predicted frequency

from laboratory spectroscopic data. The line parameters, such as intensity, linewidth, and radial

velocity, are then determined by fitting a Gaussian profile to the observed spectral line.
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Spectroscopic Data and Analysis
The rotational spectrum of the linear molecule HCNO is characterized by a series of transitions

with well-defined frequencies. The initial detections and subsequent confirmations have

focused on specific rotational transitions in the millimeter-wave domain.

Key Rotational Transitions
The first interstellar detection of HCNO was achieved through the observation of its J = 4–3

and J = 5–4 rotational transitions.[2][3][5] The rest frequencies for these and other relevant

transitions are precisely known from laboratory measurements.
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Caption: Workflow for the Spectroscopic Identification of Interstellar HCNO.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1210680?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data Summary
The following tables summarize the key observational parameters and derived physical

properties for HCNO from various studies.

Table 1: Observed Rotational Transitions of HCNO

Transition Rest Frequency (MHz) Source of Frequency Data

J = 4–3 91751.320 ± 0.004 Marcelino et al. (2009)[3]

J = 5–4 114688.383 ± 0.005 Marcelino et al. (2009)[3]

J = 2–1 (DCNO) Not specified Cernicharo et al. (2024)[6]

J = 9–8 Not specified Marcelino et al. (2010)[4]

Table 2: Column Densities and Abundance Ratios of HCNO in Different Interstellar Sources
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Source
N(HCNO)
(cm⁻²)

N(HNCO)
(cm⁻²)

HNCO/HCNO
Ratio

Reference

B1 (2.5 ± 0.5) x 10¹¹ (1.0 ± 0.2) x 10¹³ ~40
Marcelino et al.

(2009)[2][3]

L1544 (1.5 ± 0.3) x 10¹¹ (1.0 ± 0.2) x 10¹³ ~67
Marcelino et al.

(2009)[2][3]

L183 (2.0 ± 0.4) x 10¹¹ (1.4 ± 0.3) x 10¹³ ~70
Marcelino et al.

(2009)[2][3]

L1527 (3.0 ± 0.6) x 10¹¹ (1.5 ± 0.3) x 10¹³ ~50
Marcelino et al.

(2009)[2][3]

TMC-1 (7.8 ± 0.2) x 10¹⁰ - >350

Cernicharo et al.

(2024)[6],

Marcelino et al.

(2009)[2][3]

Orion KL Not detected - >1000
Marcelino et al.

(2009)[2][3]

L1527 (HOCN

detected)

Previously

observed
-

HCNO/HOCN ~

1

Marcelino et al.

(2010)[1][4]

Quiescent

Clouds
- -

HCNO/HOCN ~

1

Marcelino et al.

(2010)[1]

Warm Clouds Not detected -
HCNO/HOCN <

0.01-0.1

Marcelino et al.

(2010)[1]

Chemical Formation and Significance
The observed abundances of HCNO and its isomers provide critical constraints for chemical

models of the interstellar medium. The formation of fulminic acid is thought to be a key

indicator of specific chemical pathways that are active in cold, dense clouds.

Proposed Formation Pathway
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One of the primary proposed gas-phase formation routes for HCNO is the neutral-neutral

reaction between the methylene radical (CH₂) and nitric oxide (NO):

CH₂ + NO → HCNO + H[2][3]

This reaction is considered to be a significant contributor to the HCNO abundance observed in

dark clouds and low-mass star-forming regions.[2][3] The observed abundance of HCNO in

these regions, with respect to molecular hydrogen, is on the order of 1-5 x 10⁻¹⁰.[2][3]

Methylene Radical (CH₂)

Neutral-Neutral Reaction

Nitric Oxide (NO)

Fulminic Acid (HCNO) Hydrogen Atom (H)

Click to download full resolution via product page

Caption: Proposed Gas-Phase Formation Pathway for Fulminic Acid.

Diagnostic Potential of Isomer Ratios
The abundance ratio of HCNO to its more stable isomer, HNCO, as well as to HOCN, serves

as a powerful diagnostic tool for the physical and chemical conditions of a given interstellar

environment. The significant variation of the HCNO/HOCN ratio between cold, quiescent clouds

and warmer regions suggests that different formation and destruction mechanisms are

dominant under different conditions.[1] In quiescent clouds, the HCNO/HOCN ratio is close to

unity, while in warmer clouds, it is significantly lower, at less than 0.01-0.1.[1]

Conclusion
The spectroscopic identification of fulminic acid in the interstellar medium has opened up new

avenues for investigating the complex chemistry of cold molecular clouds. The use of high-
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resolution millimeter-wave spectroscopy has been instrumental in not only detecting this

elusive molecule but also in quantifying its abundance and distribution. The data gathered from

these observations provide essential benchmarks for theoretical models of interstellar

chemistry. Future investigations with next-generation telescopes will undoubtedly uncover more

about the role of HCNO and its isomers in the cosmic molecular lifecycle.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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